3-chloro-N-(2,4-difluorophenyl)-4-methoxybenzamide

• IUPAC Name: 3-chloro-N-(2,4-difluorophenyl)-4-methoxybenzamide
• InChI: InChI=1S/C14H10ClF2NO2/c1-20-13-5-2-8(6-10(13)15)14(19)18-12-4-3-9(16)7-11(12)17/h2-7H,1H3,(H,18,19)
• InChI Key: MLGYRDOKTHLIQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F)Cl
• Molecular Formula: C14H10ClF2NO2
• Molecular Weight: 297.68 g/mol
• CAS RN: 433689-16-8

Description

3-chloro-N-(2,4-difluorophenyl)-4-methoxybenzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and is commonly referred to as 'DFMO'.

Scientific Research Applications

DFMO has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of ornithine decarboxylase (ODC), an enzyme that is involved in the biosynthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their increased levels have been associated with various diseases, including cancer. DFMO has been shown to inhibit the growth of various cancer cell lines, including colon, breast, and prostate cancer. Additionally, DFMO has been studied for its potential use in the treatment of parasitic infections, such as African sleeping sickness.

Mechanism of Action

DFMO works by inhibiting the activity of ODC, which is involved in the biosynthesis of polyamines. Polyamines play a crucial role in cell growth and proliferation, and their increased levels have been associated with various diseases, including cancer. By inhibiting ODC, DFMO reduces the levels of polyamines, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
DFMO has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of polyamines, leading to the inhibition of cell growth and proliferation. Additionally, DFMO has been shown to induce apoptosis, a process of programmed cell death. DFMO has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

DFMO has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized and purified. Additionally, DFMO has been extensively studied, and its mechanism of action is well understood. However, DFMO also has some limitations. It has poor solubility in water, which can make it challenging to use in some experiments. Additionally, DFMO has been shown to have some toxic effects at high doses.

Future Directions

For scientific research include the development of new formulations of DFMO, the study of its potential use in combination therapies, and the investigation of its potential use in the treatment of other diseases.

Synthesis Methods

DFMO can be synthesized using a variety of methods, including the reaction of 3-chloro-4-methoxybenzoic acid with 2,4-difluoroaniline in the presence of a coupling agent. This reaction results in the formation of DFMO with a yield of approximately 60%. The purity of the compound can be increased using various purification methods, such as recrystallization.